2-[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine

• IUPAC Name: 2-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine
• InChI: InChI=1S/C8H9N3O2/c9-4-3-7-10-8(11-13-7)6-2-1-5-12-6/h1-2,5H,3-4,9H2
• InChI Key: WSIULEPBIKVKPX-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NOC(=N2)CCN
• Molecular Formula: C8H9N3O2
• Molecular Weight: 179.18 g/mol

Description

2-[3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl]ethanamine, also known as Furoxan, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. Furoxan is a nitrogen oxide donor that can release nitric oxide in vivo, which makes it a promising candidate for the treatment of various diseases.

Scientific Research Applications

Medicinal Chemistry Applications

Furazans in Medicinal Chemistry

The incorporation of oxadiazoles, particularly 1,2,4-oxadiazoles and furazans, into drug molecules can significantly enhance their physical properties and biological activities. These heterocycles are utilized in medicinal chemistry and drug development, showing potential in clinical or preclinical stages of development. The pharmacological and biological activities of furazan derivatives are highlighted, providing comparative data against other heterocyclic groups commonly used in medicinal chemistry (Mancini et al., 2021).

Therapeutic Potential of Oxadiazole and Furadiazole Compounds

Oxadiazoles, including 1,2,4-oxadiazole and furadiazole rings, are critical for synthesizing new drugs due to their wide range of chemical and biological properties. These compounds exhibit antibacterial, antitumor, antiviral, and antioxidant activities, among others. This review emphasizes the pharmacological activities of oxadiazole derivatives and the synthesis routes for these compounds, showcasing their importance in pharmaceutical chemistry (Siwach & Verma, 2020).

Material Science Applications

Compounds for Insensitive Energetic Materials

3-Amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan derivatives have been synthesized for use as insensitive energetic materials. These compounds, characterized by their moderate thermal stabilities and insensitivity towards impact and friction, are superior to TNT in detonation performance. This research provides insight into the synthesis and characterization of furazan-based compounds for applications in energetic materials (Yu et al., 2017).

Energetic Compounds with Oxadiazole Rings

The synthesis of energetic derivatives combining nitroaminofurazan and 1,3,4-oxadiazole rings results in materials with good thermal stabilities and acceptable sensitivity values. These compounds, comparable to RDX in detonation performance, demonstrate the potential of furazan and oxadiazole rings in developing new energetic materials (Tang et al., 2015).